molecular formula C15H20ClN3O2S B5576305 4-[(5-chloro-2-thienyl)carbonyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

4-[(5-chloro-2-thienyl)carbonyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one

Cat. No.: B5576305
M. Wt: 341.9 g/mol
InChI Key: VVKANBNLGOSSTK-UHFFFAOYSA-N
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Description

4-[(5-chloro-2-thienyl)carbonyl]-1-methyl-1,4,9-triazaspiro[5.6]dodecan-10-one is a useful research compound. Its molecular formula is C15H20ClN3O2S and its molecular weight is 341.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.0964758 g/mol and the complexity rating of the compound is 464. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spectroscopic Analysis and Biological Activity

A study focused on the vibrational spectroscopic analysis (FT-IR, FT-Raman) of a compound structurally similar to the one , demonstrating its potential in interpreting vibrational spectra through quantum mechanical methods. The compound showed significant biological activity, indicated by its electrophilicity index and molecular docking studies, suggesting its potential as an antidepressant (Kuruvilla et al., 2018).

HIV Entry Inhibitors

Another study investigated the receptor-based mechanism of action of a potent noncompetitive allosteric antagonist of the CCR5 receptor, highlighting its significant antiviral effects against HIV-1. This research suggests the compound's potential application in developing treatments for HIV by targeting the CCR5 receptor (Watson et al., 2005).

Antimicrobial Evaluation

Research on new pyrimidine derivatives, including thienopyrimidine compounds, showed promising antimicrobial activity against various Gram-positive and Gram-negative bacteria. This indicates the potential application of similar compounds in developing new antimicrobial agents (Abdelghani et al., 2017).

Anticancer and Antidiabetic Agents

A novel series of spirothiazolidines analogs were developed and evaluated for their anticancer and antidiabetic activities. Some compounds in this series showed significant activity against human breast and liver carcinoma cell lines, as well as inhibitory effects on alpha-amylase and alpha-glucosidase, suggesting their potential as therapeutic agents for cancer and diabetes (Flefel et al., 2019).

Properties

IUPAC Name

4-(5-chlorothiophene-2-carbonyl)-1-methyl-1,4,10-triazaspiro[5.6]dodecan-9-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H20ClN3O2S/c1-18-8-9-19(14(21)11-2-3-12(16)22-11)10-15(18)5-4-13(20)17-7-6-15/h2-3H,4-10H2,1H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVKANBNLGOSSTK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC12CCC(=O)NCC2)C(=O)C3=CC=C(S3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H20ClN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.